2-Methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol

• Molecular Formula: C8H13N3O3
• Molecular Weight: 199.21 g/mol
• IUPAC Name: 2-methyl-4-(3-nitropyrazol-1-yl)butan-2-ol
• InChI: InChI=1S/C8H13N3O3/c1-8(2,12)4-6-10-5-3-7(9-10)11(13)14/h3,5,12H,4,6H2,1-2H3
• InChI Key: NQAQMWRIQQUXMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCN1C=CC(=N1)[N+](=O)[O-])O

Description

2-Methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol is a useful research compound. Its molecular formula is C8H13N3O3 and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-Methyl-but-2-enyl)-3-nitro-1H-pyrazole (1.29 g, 7.13 mmol) was dissolved in dioxane (30 mL). While stirring, a solution containing 50% concentrated sulfuric acid/water (3 mL) was added dropwise. The reaction was heated to 85° C. while stirring for 12 h. The reaction was diluted with water (50 mL) and the product extracted into ethyl acetate (3×60 mL). The combined organic layers were dried over magnesium sulfate and concentrated in vacuo to an oil. Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 15% ethyl acetate/hexanes to 100% ethyl acetate/hexanes) afforded 2-methyl-4-(3-nitro-pyrazol-1-yl)-butan-2-ol (608 mg, 43%) as a thick golden oil: H1-NMR (400 MHz, CDCl3) δ 1.30 (6H, s), 1.54 (1H, bs), 2.11-2.15 (2H, m), 4.36-4.39 (2H, m), 6.87 (1H, d, J=2.8 Hz), 7.48 (1H, d, J=2.8 Hz).